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Compound of Interest

Compound Name: Propane-2,2-d2
CAS No.: 2875-95-8
Cat. No.: B1600165

Get Quote

\ J

Propane-2,2-d2 (CAS 2875-95-8) Proper Disposal Procedures

Executive Summary

Do not vent Propane-2,2-d2 into laboratory fume hoods for disposal. Propane-2,2-d2 is a
stable isotope-labeled flammable gas. While chemically identical to propane in terms of fire
hazard, its disposal is governed by strict compressed gas and hazardous waste regulations
(RCRA DO001). The primary disposal route is return to the manufacturer due to the high value of
the cylinder and the isotopic material. If the cylinder is non-returnable, it must be managed as
hazardous waste through a licensed vendor.

Chemical Identity & Hazard Profile

Before initiating any disposal workflow, verify the cylinder contents against the following data to
ensure you are handling the correct isotope.
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Parameter

Specification

Chemical Name

Propane-2,2-d2

CAS Number

2875-95-8 (Labeled) / 74-98-6 (Unlabeled)

Formula

CHsCD2CHs

RCRA Waste Code

D001 (Ignitable)

Flash Point

-104°C (-155°F)

Primary Hazard

Extremely Flammable Gas; Gases Under

Pressure

Secondary Hazard

Simple Asphyxiant (Displaces Oxygen)

Radioactivity

None (Stable Isotope)

Disposal Decision Matrix

Use this logic flow to determine the correct disposal protocol. Do not deviate based on

convenience.
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Start: Cylinder Assessment

Check Cylinder Pressure
Is Cylinder Empty?
(Atmospheric Pressure)

Check Cylinder Type

PROTOCOL C:
Is it a Refillable/Rental Cylinder? Scrap Metal Recycling
(Valve Removed)

PROTOCOL A: PROTOCOL B:
Return to Manufacturer Hazardous Waste Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for Propane-2,2-d2 cylinder disposal. Note that "Empty" is defined
strictly by RCRA regulations.

Detailed Disposal Protocols
PROTOCOL A: Return to Manufacturer (The Gold
Standard)
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Most deuterated gases are sold in lecture bottles or cylinders that the supplier (e.g., CDN
Isotopes, Sigma-Aldrich, Cambridge Isotope Labs) may accept back. This is the safest and
most sustainable method.

Verify Rental Agreement: Check the cylinder collar or original purchase order. If it is a rental,
you are required to return it.

o Close & Cap: Ensure the main cylinder valve is closed tight. Re-install the threaded safety
plug (if equipped) and the cylinder cap.

o Labeling: Mark the cylinder as "Return to Vendor" or "Empty" (if applicable) using DOT-
compliant tags.

» Logistics: Contact the supplier for a Return Material Authorization (RMA). Do not ship without
an RMA.

PROTOCOL B: Hazardous Waste Pickup (Non-
Refillable/Lecture Bottles)

If the manufacturer will not accept the cylinder, or if it is a legacy "orphan” cylinder, it must be
treated as hazardous waste.

» Do Not Vent: Never vent the remaining gas into a fume hood to "empty" the cylinder. This
creates a flammability hazard in the ductwork and violates EPA regulations regarding
treatment of hazardous waste without a permit.

e Tagging: Attach a hazardous waste tag.
o Constituents: Propane-2,2-d2.[1][2]
o Hazards: Flammable, Compressed Gas.

o Storage: Move the cylinder to your facility's designated Waste Accumulation Area (WAA).
o Store upright.

o Secure with a chain/strap.
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o Keep away from oxidizers (oxygen, nitrous oxide).

e Vendor Handoff: Schedule a pickup with a licensed hazardous waste transporter (e.g., Clean
Harbors, Veolia). They will likely incinerate the cylinder contents in a permitted facility.[3]

PROTOCOL C: Handling "RCRA Empty" Cylinders

A cylinder is only considered "RCRA Empty" (40 CFR 261.7) if the pressure inside equals
atmospheric pressure.

 Verification: You must verify the cylinder is empty. Note: Pressure gauges on regulators are
often inaccurate at the bottom of the scale.

e Valve Removal (Advanced Only):

o Warning: Only perform this if you have specific training and the correct tools (e.g., a
cylinder valve removal tool).

o Once the valve is removed, the cylinder is no longer a "pressure vessel" and can often be
recycled as scrap metal.

o If you cannot safely remove the valve, default to Protocol B.

Safety & Technical Rationale
Why "d2" Matters (and doesn't)

» Flammability (Same): The deuterium substitution does not significantly alter the flammability
limits compared to normal propane. The Lower Explosive Limit (LEL) is approx. 2.1%.[4][5] A
leaking lecture bottle in a small, unventilated room can reach this limit quickly.

o Density (Different): Propane-2,2-d2 is heavier than air (Vapor Density > 1.5). Leaked gas will
pool in low areas (floor drains, basements), creating invisible explosion pockets.

 Stability: It is not radioactive. Do not dispose of it in radioactive waste streams (dry active
waste), as this incurs unnecessary costs and regulatory confusion.

The "Soap Bubble" Validation
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Before moving any cylinder for disposal, validate the valve integrity:
o Close the valve.
o Apply a compatible leak detection solution (Snoop® or soapy water) to the valve outlet.

o Observation: If bubbles form, the valve is leaking. Do not transport. Initiate emergency
containment procedures (move to a fume hood if safe, or evacuate).

Emergency Procedures (Leaking Cylinder)

If a cylinder is found to be leaking and cannot be stopped by tightening the valve:

Leak Stops?

Proceed to Waste
Move to Fume Hood
Leak Detected Attempt to Close Valve (If transport is safe)

Leak Continues

Evacuate Lab
Call EHS/Fire Dept

Click to download full resolution via product page

Figure 2: Emergency response workflow for leaking flammable gas cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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